Cas no 57050-78-9 (Benzothiazole,2-(hexylthio)-)

• Product Name: Benzothiazole,2-(hexylthio)-
• CAS No: 57050-78-9
• MF: C₁₃H₁₇NS₂
• MW: 251.410780668259
• CID: 379554
• PubChem ID: 148788
• Update Time: 2025-04-19

Benzothiazole,2-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(hexylthio)-
• 2-hexylsulfanyl-1,3-benzothiazole
• 2-hexylsulfanylbenzothiazole
• 2-Hexylthiobenzothiazole
• 57050-78-9
• DTXSID20205671
• SCHEMBL11339285
• Benzothiazole, 2-(hexylthio)-
• AKOS027467161

• Inchi： 1S/C13H17NS2/c1-2-3-4-7-10-15-13-14-11-8-5-6-9-12(11)16-13/h5-6,8-9H,2-4,7,10H2,1H3
• InChI Key： LLAUXKHRACJDDF-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CCCCCC

Computed Properties

• Exact Mass: 251.08041
• Monoisotopic Mass: 251.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 12.89